Cas no 2228684-14-6 (1-(2-chloro-6-fluorophenyl)-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-(2-chloro-6-fluorophenyl)-4,4-difluorocyclohexan-1-amine
• CAS No: 2228684-14-6
• MF: C₁₂H₁₃ClF₃N
• MW: 263.686532735825
• CID: 6041507
• PubChem ID: 165632710
• Update Time: 2025-06-11

1-(2-chloro-6-fluorophenyl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-fluorophenyl)-4,4-difluorocyclohexan-1-amine
• EN300-1946781
• 2228684-14-6

• Inchi： 1S/C12H13ClF3N/c13-8-2-1-3-9(14)10(8)11(17)4-6-12(15,16)7-5-11/h1-3H,4-7,17H2
• InChI Key： RSJFYOFVTIJUCM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1(CCC(CC1)(F)F)N)F

Computed Properties

• Exact Mass: 263.0688616g/mol
• Monoisotopic Mass: 263.0688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-chloro-6-fluorophenyl)-4,4-difluorocyclohexan-1-amine

1-(2-Chloro-6-fluorophenyl)-4,4-difluorocyclohexan-1-amine: A Comprehensive Overview

1-(2-Chloro-6-fluorophenyl)-4,4-difluorocyclohexan-1-amine (CAS No. 2228684-14-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a substituted cyclohexane ring and a fluorinated phenyl group. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing scientific investigation.

The chemical structure of 1-(2-chloro-6-fluorophenyl)-4,4-difluorocyclohexan-1-amine is particularly noteworthy for its potential in drug design and development. The presence of the chloro and fluoro substituents on the phenyl ring, along with the difluoro substitution on the cyclohexane ring, imparts specific physicochemical properties that can influence its biological activity. These properties include enhanced lipophilicity, improved metabolic stability, and altered binding affinities to target proteins.

Recent studies have explored the pharmacological properties of 1-(2-chloro-6-fluorophenyl)-4,4-difluorocyclohexan-1-amine in various contexts. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases. The ability of this compound to interact with specific GPCRs has been investigated in both in vitro and in vivo models.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-(2-chloro-6-fluorophenyl)-4,4-difluorocyclohexan-1-amine exhibits high affinity for the serotonin 5-HT_2C receptor, a key target for the treatment of psychiatric disorders such as depression and anxiety. The compound was found to act as a partial agonist at this receptor, suggesting its potential as a novel therapeutic agent. Further preclinical studies are underway to evaluate its efficacy and safety profile.

Beyond its interactions with GPCRs, 1-(2-chloro-6-fluorophenyl)-4,4-difluorocyclohexan-1-amine has also been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including arthritis and inflammatory bowel disease. Preliminary data from in vitro assays indicate that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in managing inflammatory conditions.

The synthesis of 1-(2-chloro-6-fluorophenyl)-4,4-difluorocyclohexan-1-amine has been optimized using modern synthetic techniques to ensure high yield and purity. The synthetic route typically involves several steps, including the formation of the substituted phenyl ring and the introduction of fluoro substituents on the cyclohexane ring. Advances in catalytic methods have further improved the efficiency and scalability of this process.

In terms of safety and toxicity, preliminary assessments indicate that 1-(2-chloro-6-fluorophenyl)-4,4-difluorocyclohexan-1-amine exhibits favorable pharmacokinetic properties with low toxicity profiles. However, comprehensive toxicological studies are essential to fully understand its safety profile before advancing to clinical trials. Ongoing research aims to address these aspects and provide a more complete picture of its potential risks and benefits.

The future prospects for 1-(2-chloro-6-fluorophenyl)-4,4-difluorocyclohexan-1-amine are promising. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research efforts will focus on optimizing its pharmacological properties, enhancing its bioavailability, and evaluating its efficacy in treating various diseases.

In conclusion, 1-(2-chloro-6-fluorophenyl)-4,4-difluorocyclohexan-1-amine (CAS No. 2228684-14-6) represents an exciting advancement in medicinal chemistry with significant potential for therapeutic applications. As research progresses, it is likely to contribute valuable insights into the development of novel drugs for treating a range of medical conditions.